6-Chloro-2-phenyl-1,3-benzoxazole

• IUPAC Name: 6-chloro-2-phenyl-1,3-benzoxazole
• InChI: InChI=1S/C13H8ClNO/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H
• InChI Key: KAOOHHSDVVRTDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(O2)C=C(C=C3)Cl
• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol

Description

6-Chloro-2-phenyl-1,3-benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

The synthesis of benzoxazole derivatives has seen a large upsurge via different pathways. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

The molecular formula of 6-Chloro-2-phenyl-1,3-benzoxazole is C13H8ClNO. It is a bicyclic planar molecule.

Chemical Reactions Analysis

Benzoxazole derivatives have been synthesized using different pathways. The reaction of ortho-substituted anilines with functionalized orthoesters yields benzoxazole. The combination of sulfur and DABCO efficiently promotes a reductive coupling/annulation of o-nitrophenols or o-nitroanilines with benzaldehydes.

Physical And Chemical Properties Analysis

The molecular weight of 6-Chloro-2-phenyl-1,3-benzoxazole is 229.665 g/mol.

Scientific Research Applications

• Synthesis and Biological Activity :

  • Benzoxazole derivatives, including those with chloro and phenyl substitutions, have been synthesized and evaluated for various biological activities. For instance, benzoxazole derivatives exhibited significant antimicrobial and analgesic activities, indicating their potential in pharmaceutical applications (Jayanna et al., 2013).
  • Another study synthesized 2-Halogenatedphenyl benzoxazole carboxylic acids and evaluated them for anti-inflammatory and cytotoxic activities. Some derivatives showed promising results against certain cell lines, suggesting their potential in developing new therapeutic agents (Thakral et al., 2022).

• Molecular Structure and Docking Studies :

  • The crystal structure of chloro(phenyl)methyl-substituted benzoxazole derivatives has been analyzed, providing insights into their molecular arrangement and potential interactions (Kayalvizhi et al., 2011).
  • Molecular docking studies have been conducted to understand the interaction of these compounds with biological targets, aiding in the development of new drugs (Aydın et al., 2012).

• Antimicrobial and Antiprotozoal Agents :

  • Benzoxazole derivatives have been synthesized and evaluated for their antimicrobial activities. These studies have shown that these compounds possess a broad spectrum of antimicrobial activity, making them candidates for new antimicrobial agents (Arısoy et al., 2014).
  • Certain benzoxazole derivatives have shown promising antiprotozoal activities, indicating their potential in treating protozoal infections (Abdelgawad et al., 2021).

• Applications in Materials Science :

  • Benzoxazole derivatives have been used to prepare fluorescent nanofibers and microcrystals, demonstrating their potential in the development of novel materials with optical properties (Ghodbane et al., 2012).

Mechanism of Action

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Safety and Hazards

While specific safety and hazard information for 6-Chloro-2-phenyl-1,3-benzoxazole is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition. Future research may focus on further exploring these properties and developing new chemical entities.

Synthesis routes and methods

Procedure details

When the above procedure is followed substituting an equivalent amount of 2,2'-azobis(5-chlorophenyl benzoate) for the o-nitrophenyl benzoate, 6-chloro-2-phenylbenzoxazole is obtained.